4,4,4-trifluoro-N-[(1-methyl-4-piperidinyl)methyl]-N-(2-phenylethyl)butanamide

• IUPAC Name: 4,4,4-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]-N-(2-phenylethyl)butanamide
• InChI: InChI=1S/C19H27F3N2O/c1-23-12-8-17(9-13-23)15-24(18(25)7-11-19(20,21)22)14-10-16-5-3-2-4-6-16/h2-6,17H,7-15H2,1H3
• InChI Key: QESCGNRMHJQIHO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CN(CCC2=CC=CC=C2)C(=O)CCC(F)(F)F
• Molecular Formula: C19H27F3N2O
• Molecular Weight: 356.4 g/mol

Description

4,4,4-trifluoro-N-[(1-methyl-4-piperidinyl)methyl]-N-(2-phenylethyl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. It is commonly referred to as TFPB and is a synthetic compound that is used extensively in laboratory research.

Mechanism of Action

TFPB acts as a potent and selective agonist of the μ-opioid receptor. It binds to the receptor and activates it, resulting in the activation of downstream signaling pathways. This leads to the modulation of pain and reward pathways in the brain.
Biochemical and Physiological Effects:
The activation of the μ-opioid receptor by TFPB leads to various biochemical and physiological effects. It has been shown to have analgesic properties, which make it a potential candidate for the development of new pain medications. It also has effects on the reward system in the brain, which make it a potential candidate for the development of new drugs to treat addiction.

Advantages and Limitations for Lab Experiments

TFPB has several advantages for use in laboratory experiments. It is a potent and selective agonist of the μ-opioid receptor, which makes it a useful tool for studying the mechanisms of action of drugs that target this receptor. It is also relatively stable and easy to synthesize, which makes it a cost-effective option for research labs. However, TFPB has some limitations, including its potential toxicity and the need for caution when handling it.

Future Directions

There are several potential future directions for research involving TFPB. One potential area of research is the development of new pain medications based on the mechanisms of action of TFPB. Another potential area of research is the development of new drugs to treat addiction based on the effects of TFPB on the reward system in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of TFPB and its potential applications in various research fields.

Synthesis Methods

The synthesis of TFPB involves the reaction of 4,4,4-trifluoro-1-butanol with N-(2-phenylethyl) butyramide in the presence of a strong acid catalyst. The reaction results in the formation of TFPB, which is then purified using various techniques such as column chromatography.

Scientific Research Applications

TFPB has been extensively studied for its potential use in various research applications. It is commonly used in the field of neuroscience to study the effects of drugs on the brain. TFPB is a potent and selective agonist of the μ-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. It has been used to study the mechanisms of action of various drugs that target this receptor.